Cas no 1860506-22-4 (6-Hydroxypyrimidine-4-carboxylic acid)

6-Hydroxypyrimidine-4-carboxylic acid is a heterocyclic compound featuring both hydroxyl and carboxylic acid functional groups on a pyrimidine scaffold. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. Its dual functionality allows for selective modifications, enabling the synthesis of derivatives with tailored properties. The compound’s stability and compatibility with common reaction conditions further enhance its utility in organic synthesis. Additionally, its well-defined crystalline form facilitates purification and characterization, ensuring reproducibility in research and industrial processes.
6-Hydroxypyrimidine-4-carboxylic acid structure
1860506-22-4 structure
Product Name:6-Hydroxypyrimidine-4-carboxylic acid
CAS No:1860506-22-4
MF:C5H4N2O3
MW:140.09686088562
CID:4817759
Update Time:2025-11-02

6-Hydroxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxypyrimidine-4-carboxylic acid
    • 6-Hydroxy-4-pyrimidinecarboxylic acid
    • 6-Oxo-3H-pyrimidine-4-carboxylic acid
    • 6-Oxo-3,6-dihydropyrimidine-4-carboxylic acid
    • 4-oxo-1H-pyrimidine-6-carboxylic acid
    • 6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
    • NSC45047
    • 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-
    • 6-Hydroxy-pyrimidine-4-carboxylic acid
    • 1,6-Dihydro-6-oxo-4-pyrimidinecarboxylic Acid
    • PubChem12436
    • 4-hydroxy-pyrimidine-6-c
    • Inchi: 1S/C5H4N2O3/c8-4-1-3(5(9)10)6-2-7-4/h1-2H,(H,9,10)(H,6,7,8)
    • InChI Key: QYGHXDAYBIFGKI-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=O)O)N=CN1

Computed Properties

  • Exact Mass: 140.022
  • Monoisotopic Mass: 140.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 78.8

Experimental Properties

  • Density: 1.63
  • Boiling Point: 305.2°C at 760 mmHg
  • Flash Point: 138.4°C
  • Refractive Index: 1.662
  • PSA: 83.31000
  • LogP: -0.11960

6-Hydroxypyrimidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089005625-25g
6-Oxo-3,6-dihydropyrimidine-4-carboxylic acid
1860506-22-4 95%
25g
$400.00 2023-09-02

Additional information on 6-Hydroxypyrimidine-4-carboxylic acid

6-Hydroxypyrimidine-4-carboxylic Acid (CAS 1860506-22-4): Properties, Applications, and Market Insights

6-Hydroxypyrimidine-4-carboxylic acid (CAS 1860506-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic carboxylic acid derivative belongs to the pyrimidine family, a class of compounds that serve as fundamental building blocks in nucleic acids and various bioactive molecules. With the molecular formula C5H4N2O3, this compound exhibits unique chemical properties that make it valuable for drug discovery and medicinal chemistry applications.

The growing interest in 6-hydroxypyrimidine-4-carboxylic acid derivatives stems from their potential as intermediates in synthesizing novel therapeutic agents. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer research, as these compounds show promise in targeted cancer therapies. The compound's hydrogen bonding capacity and chelating properties make it particularly interesting for designing molecules that interact with biological targets.

From a chemical perspective, 6-Hydroxypyrimidine-4-carboxylic acid demonstrates interesting tautomeric behavior due to the presence of both hydroxyl and carboxyl functional groups on the pyrimidine ring. This characteristic is currently being explored in computational chemistry studies investigating molecular recognition and drug-receptor interactions. Researchers are particularly interested in how these tautomeric forms might influence the compound's biological activity and binding affinity.

The synthesis of CAS 1860506-22-4 typically involves multi-step organic reactions starting from simpler pyrimidine precursors. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Recent publications have described improved synthetic routes that offer better yields and reduced environmental impact.

In the pharmaceutical sector, 6-hydroxypyrimidine-4-carboxylate derivatives are gaining attention as potential building blocks for small molecule drugs. Their structural features make them particularly suitable for designing compounds that target protein-protein interactions, a challenging but promising area in drug development. The compound's ability to participate in diverse molecular interactions while maintaining favorable physicochemical properties contributes to its growing importance in medicinal chemistry.

Market analysis indicates increasing demand for 6-Hydroxypyrimidine-4-carboxylic acid and related compounds, driven by expanding research in personalized medicine and targeted therapies. The compound's versatility as a synthetic intermediate positions it well in the growing market for custom synthesis and contract research services. Several specialty chemical suppliers now include this compound in their catalogs, reflecting its rising commercial significance.

Quality control of CAS 1860506-22-4 typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and pharmaceutical applications. Recent advancements in analytical technology have enabled more precise characterization of this compound and its derivatives.

The stability profile of 6-hydroxypyrimidine carboxylic acid derivatives under various conditions is an active area of investigation. Understanding its degradation pathways and optimal storage conditions is crucial for pharmaceutical applications. Current research suggests that proper handling and storage can significantly extend the compound's shelf life while maintaining its chemical integrity.

From a regulatory perspective, 6-Hydroxypyrimidine-4-carboxylic acid is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before purchasing or working with this compound. The material safety data sheet (MSDS) provides comprehensive information about safe handling procedures.

Future research directions for CAS 1860506-22-4 include exploring its potential in new therapeutic areas and developing more efficient synthetic methodologies. The compound's unique structural features continue to inspire medicinal chemists working on innovative drug candidates. As the pharmaceutical industry increasingly focuses on precision medicine, the demand for specialized building blocks like this pyrimidine derivative is expected to grow.

For researchers seeking 6-hydroxypyrimidine-4-carboxylic acid suppliers, it's important to evaluate vendors based on purity specifications, analytical data availability, and production capacity. Many contract research organizations now offer custom synthesis services for this compound and its derivatives, allowing researchers to obtain tailored materials for specific projects.

In conclusion, 6-Hydroxypyrimidine-4-carboxylic acid (CAS 1860506-22-4) represents an important intermediate in modern pharmaceutical research. Its unique chemical properties and versatility in drug design applications ensure its continued relevance in medicinal chemistry. As research into targeted therapies advances, this compound and its derivatives will likely play increasingly significant roles in developing novel therapeutic agents.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd